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Abstract
Aurones, a class of flavonoids, are responsible for the vibrant yellow pigmentation in the

flowers of various ornamental plants. Central to the formation of these compounds is

aureusidin synthase, a unique polyphenol oxidase homolog. This technical guide provides an

in-depth exploration of aureusidin synthase, detailing its biochemical properties, the genetic

basis of its function, and its pivotal role in the aurone biosynthetic pathway. This document

synthesizes key research findings, presenting quantitative data in structured tables, outlining

detailed experimental protocols, and visualizing complex biochemical processes through

diagrams, with the objective of serving as a comprehensive resource for professionals in plant

biology, biochemistry, and drug development.

Introduction
Aureusidin synthase (EC 1.21.3.6) is the key enzyme responsible for the biosynthesis of

aureusidin, a prominent aurone that imparts a bright yellow color to the flowers of species

such as snapdragon (Antirrhinum majus) and cosmos.[1][2][3] Initially, the biochemical pathway

leading to aurones was not well understood, with some proposing a peroxidase-mediated

mechanism.[1] However, seminal research has unequivocally identified aureusidin synthase

as a copper-containing glycoprotein that catalyzes the hydroxylation and oxidative cyclization

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b138838?utm_src=pdf-interest
https://www.benchchem.com/product/b138838?utm_src=pdf-body
https://www.benchchem.com/product/b138838?utm_src=pdf-body
https://www.benchchem.com/product/b138838?utm_src=pdf-body
https://www.benchchem.com/product/b138838?utm_src=pdf-body
https://www.chem.uwec.edu/chem491_w01/Pharmacognosy%20491/flanvonoid%20biosynthesis.pdf
https://www.researchgate.net/publication/12255119_Aureusidin_Synthase_A_Polyphenol_Oxidase_Homolog_Responsible_for_Flower_Coloration
https://pubmed.ncbi.nlm.nih.gov/11073455/
https://www.chem.uwec.edu/chem491_w01/Pharmacognosy%20491/flanvonoid%20biosynthesis.pdf
https://www.benchchem.com/product/b138838?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b138838?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


of chalcones to form aurones.[1] This enzyme is a homolog of plant polyphenol oxidases

(PPOs), a family of enzymes typically associated with the browning of plant tissues. The

discovery of aureusidin synthase's role in flower coloration provided a clear and distinct

physiological function for a PPO homolog in plants.

Genetically, the expression of the gene encoding aureusidin synthase, such as AmAS1 in

snapdragon, is tightly regulated and localized to the petals of aurone-containing varieties. This

specific expression pattern underscores its dedicated role in floral pigmentation. From a

biochemical standpoint, aureusidin synthase is a monomeric glycoprotein with a molecular

weight of approximately 39 kDa. It contains a binuclear copper center essential for its catalytic

activity. This guide will delve into the intricate details of this crucial enzyme, providing a

foundation for further research and potential applications.

Biochemical Properties and Kinetics
Aureusidin synthase exhibits distinct biochemical characteristics that differentiate it from other

plant PPOs. Its function is not general phenol oxidation but a highly specific conversion of

chalcones into aurones.

Quantitative Data Summary
The following tables summarize the key quantitative data reported for aureusidin synthase

from Antirrhinum majus.

Parameter Value Reference

Molecular Weight 39 kDa

Structure Monomeric Glycoprotein

Cofactor Binuclear Copper

Specific Activity 578 units/mg

Optimal pH (with THC) 5.4

Optimal pH (with PHC) 5.0 - 7.0
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One unit of enzyme activity is defined as the amount of enzyme that catalyzes the formation of

1 nmol of aureusidin per minute.

Substrate Relative Activity (%) Reference

2′,4′,6′,4-tetrahydroxychalcone

(THC)
100

2′,4′,6′,3,4-

pentahydroxychalcone (PHC)
2210

4′-O-glucoside of THC 220

4′-O-glucoside of PHC 2496

Note: While extensive research has been conducted, specific Michaelis-Menten constants (Km

and Vmax) for aureusidin synthase from snapdragon are not readily available in the reviewed

literature. However, a study on tyrosinase, another polyphenol oxidase, catalyzing a similar

reaction with 2',4',6',4-tetrahydroxychalcone (THC) reported a Km of 0.12 mM and a Vmax of

13 µM/min, which may offer a point of comparison.

Aureusidin Biosynthesis Pathway
The biosynthesis of aureusidin is a multi-step process involving several enzymes and cellular

compartments. Aureusidin synthase plays a central, final role in the synthesis of the aurone

core structure.

Signaling Pathway Diagram
The following diagram illustrates the key steps in the aureusidin biosynthesis pathway,

highlighting the role of aureusidin synthase.
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Aureusidin Biosynthesis Pathway

Chalcone Synthase (CHS) 2',4',6',4-Tetrahydroxychalcone (THC)Cytoplasm Chalcone 4'-O-glucosyltransferase (4'CGT) THC 4'-O-glucoside Aureusidin Synthase (AS)Transport to Vacuole AureusidinVacuole
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Aureusidin Synthase Purification Workflow

Snapdragon Buds

Crude Extract Preparation

Ammonium Sulfate Precipitation

Dialysis

Anion Exchange Chromatography (DEAE-Sepharose)

Hydrophobic Interaction Chromatography (Phenyl-Sepharose)

Affinity Chromatography (ConA Sepharose)

Gel Permeation Chromatography (Superdex 200HR)

Anion Exchange Chromatography (Mono Q)

Hydroxylapatite Chromatography

Purified Aureusidin Synthase
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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